Cas no 2034230-35-6 (2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione)
2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- F2199-0478
- 2-[[3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
- 2034230-35-6
- 2-((3-((4-chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)isoindoline-1,3-dione
- AKOS025312914
-
- Inchi: 1S/C18H12ClN3O4/c19-11-5-7-12(8-6-11)25-10-15-20-16(26-21-15)9-22-17(23)13-3-1-2-4-14(13)18(22)24/h1-8H,9-10H2
- InChI Key: DQWXDKRKKNXFHU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCC1=NOC(CN2C(C3C=CC=CC=3C2=O)=O)=N1
Computed Properties
- Exact Mass: 369.0516336g/mol
- Monoisotopic Mass: 369.0516336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 85.5Ų
2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2199-0478-2μmol |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-5μmol |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-10μmol |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-20μmol |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-1mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-2mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-3mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-4mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-5mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2199-0478-10mg |
2-({3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
2034230-35-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
Comprehensive Analysis of 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2034230-35-6)
The compound 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2034230-35-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,2,4-oxadiazole and isoindole-1,3-dione moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to its efficacy in targeting specific biological pathways.
In recent years, the demand for novel heterocyclic compounds like 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione has surged due to their versatility in drug design. The 1,2,4-oxadiazole ring, a key feature of this molecule, is known for its stability and ability to mimic peptide bonds, making it a valuable scaffold in medicinal chemistry. Additionally, the presence of the 4-chlorophenoxy group enhances the compound's lipophilicity, potentially improving its pharmacokinetic properties.
The synthesis of CAS No. 2034230-35-6 involves multi-step organic reactions, including the formation of the 1,2,4-oxadiazole core and subsequent functionalization with the isoindole-1,3-dione moiety. This process requires precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also explored eco-friendly synthetic routes for such compounds, aligning with the growing emphasis on sustainable pharmaceutical production.
From a therapeutic perspective, 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione has shown promise in preliminary studies for its potential anti-inflammatory and antioxidant activities. These properties are particularly relevant given the rising prevalence of chronic inflammatory diseases and oxidative stress-related conditions. Researchers are also investigating its role in neuroprotection, a hot topic in modern medicine due to the increasing incidence of neurodegenerative disorders.
The compound's molecular docking studies suggest strong interactions with various enzyme targets, further highlighting its potential as a lead compound in drug development. Its ability to modulate specific biological pathways without significant toxicity makes it a candidate for further preclinical evaluation. Moreover, the integration of computational chemistry tools has accelerated the identification of its structure-activity relationships, enabling more efficient optimization of its therapeutic profile.
In the context of personalized medicine, CAS No. 2034230-35-6 represents a step forward in tailoring treatments to individual genetic profiles. Its modular structure allows for easy derivatization, facilitating the development of analogs with enhanced bioavailability and target specificity. This aligns with the current trend in precision medicine, where customized therapeutic solutions are increasingly sought after.
As the pharmaceutical industry continues to explore innovative drug candidates, compounds like 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione are likely to play a pivotal role. Their unique chemical architectures and multifunctional properties offer new avenues for addressing unmet medical needs. Future research will likely focus on scaling up synthesis, optimizing formulation strategies, and conducting rigorous in vivo studies to validate its therapeutic potential.
In conclusion, 2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2034230-35-6) stands as a compelling example of how advanced heterocyclic chemistry can drive innovation in drug discovery. Its combination of structural novelty and biological activity positions it as a molecule of significant interest for both academic and industrial researchers. As the scientific community delves deeper into its applications, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.
2034230-35-6 (2-({3-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)